Cas no 681160-14-5 (2-{4-4-(azepane-1-sulfonyl)benzoylpiperazin-1-yl}-1,3-benzothiazole)

• Product Name: 2-{4-4-(azepane-1-sulfonyl)benzoylpiperazin-1-yl}-1,3-benzothiazole
• CAS No: 681160-14-5
• MF: C₂₄H₂₈N₄O₃S₂
• MW: 484.634122848511
• CID: 6420556
• PubChem ID: 23741645
• Update Time: 2025-06-13

2-{4-4-(azepane-1-sulfonyl)benzoylpiperazin-1-yl}-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-{4-4-(azepane-1-sulfonyl)benzoylpiperazin-1-yl}-1,3-benzothiazole
• Oprea1_027449
• 681160-14-5
• 2-{4-[4-(azepane-1-sulfonyl)benzoyl]piperazin-1-yl}-1,3-benzothiazole
• [4-(azepan-1-ylsulfonyl)phenyl]-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]methanone
• F0536-0514
• AKOS024581204
• (4-(azepan-1-ylsulfonyl)phenyl)(4-(benzo[d]thiazol-2-yl)piperazin-1-yl)methanone
• SR-01000906756-1
• SR-01000906756
• Methanone, [4-(2-benzothiazolyl)-1-piperazinyl][4-[(hexahydro-1H-azepin-1-yl)sulfonyl]phenyl]-

• Inchi： 1S/C24H28N4O3S2/c29-23(19-9-11-20(12-10-19)33(30,31)28-13-5-1-2-6-14-28)26-15-17-27(18-16-26)24-25-21-7-3-4-8-22(21)32-24/h3-4,7-12H,1-2,5-6,13-18H2
• InChI Key： ZXXOVTOAKJLKTE-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC3=CC=CC=C3S2)CC1)(C1=CC=C(S(N2CCCCCC2)(=O)=O)C=C1)=O

Computed Properties

• Exact Mass: 484.16028312g/mol
• Monoisotopic Mass: 484.16028312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 110Ų

Additional information on 2-{4-4-(azepane-1-sulfonyl)benzoylpiperazin-1-yl}-1,3-benzothiazole

Comprehensive Overview of 2-{4-4-(azepane-1-sulfonyl)benzoylpiperazin-1-yl}-1,3-benzothiazole (CAS No. 681160-14-5)

The compound 2-{4-4-(azepane-1-sulfonyl)benzoylpiperazin-1-yl}-1,3-benzothiazole (CAS No. 681160-14-5) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework, combining a benzothiazole core with a piperazine linker and an azepane-sulfonyl moiety. Such a configuration is often associated with potential bioactivity, making it a subject of interest for drug discovery and development.

In recent years, the demand for novel heterocyclic compounds has surged, driven by the need for innovative therapeutic agents. Researchers are particularly intrigued by the sulfonyl and benzoyl groups in this compound, which are known to enhance binding affinity and metabolic stability. The azepane ring, a seven-membered nitrogen-containing heterocycle, further contributes to its conformational flexibility, a trait highly valued in medicinal chemistry.

One of the most frequently searched questions in the context of CAS No. 681160-14-5 revolves around its potential applications. While detailed clinical data may still be emerging, preliminary studies suggest that this compound could play a role in modulating specific biological pathways. Its benzothiazole scaffold, for instance, is commonly found in molecules with antimicrobial, anti-inflammatory, and even anticancer properties. This has led to a growing interest in its structure-activity relationship (SAR), a hot topic in modern drug design.

From a synthetic chemistry perspective, the preparation of 2-{4-4-(azepane-1-sulfonyl)benzoylpiperazin-1-yl}-1,3-benzothiazole involves multi-step organic transformations. Key steps often include the sulfonylation of the azepane ring, followed by coupling with a benzoylpiperazine intermediate. The final assembly with the benzothiazole unit typically requires careful optimization to achieve high yields and purity. These synthetic challenges are a common focus in academic and industrial laboratories, as reflected in recent publications and patents.

The compound's physicochemical properties, such as solubility, logP, and stability, are also critical for its potential utility. Given the rising emphasis on drug-likeness and ADME (Absorption, Distribution, Metabolism, Excretion) profiling, researchers are keen to explore how CAS No. 681160-14-5 performs in these assays. Early data indicate that its sulfonyl group may improve aqueous solubility, while the benzothiazole moiety could influence membrane permeability.

Another area of interest is the compound's potential role in targeted therapy. With the advent of precision medicine, molecules like 2-{4-4-(azepane-1-sulfonyl)benzoylpiperazin-1-yl}-1,3-benzothiazole are being evaluated for their ability to interact with specific proteins or enzymes. This aligns with the broader trend of developing small-molecule inhibitors, a field that has seen exponential growth due to advancements in computational modeling and high-throughput screening.

In summary, 2-{4-4-(azepane-1-sulfonyl)benzoylpiperazin-1-yl}-1,3-benzothiazole (CAS No. 681160-14-5) represents a fascinating example of modern medicinal chemistry. Its intricate structure, combined with its potential biological relevance, makes it a compelling subject for ongoing research. As the scientific community continues to unravel its properties and applications, this compound may well emerge as a key player in the next generation of therapeutic agents.